(3S,4S,6R,7S)-1,10-Bisaboladiene-3,4-diol
(3S,4S,6R,7S)-1,10-Bisaboladiene-3,4-diol
(3S, 4S, 6R, 7S)-1, 10-Bisaboladiene-3, 4-diol belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units (3S, 4S, 6R, 7S)-1, 10-Bisaboladiene-3, 4-diol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (3S, 4S, 6R, 7S)-1, 10-bisaboladiene-3, 4-diol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, (3S, 4S, 6R, 7S)-1, 10-bisaboladiene-3, 4-diol can be found in herbs and spices and turmeric. This makes (3S, 4S, 6R, 7S)-1, 10-bisaboladiene-3, 4-diol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
129673-87-6
VCID:
VC0211715
InChI:
InChI=1S/C15H26O2/c1-11(2)6-5-7-12(3)13-8-9-15(4,17)14(16)10-13/h6,8-9,12-14,16-17H,5,7,10H2,1-4H3
SMILES:
CC(CCC=C(C)C)C1CC(C(C=C1)(C)O)O
Molecular Formula:
C15H26O2
Molecular Weight:
238.37 g/mol
(3S,4S,6R,7S)-1,10-Bisaboladiene-3,4-diol
CAS No.: 129673-87-6
Reference Standards
VCID: VC0211715
Molecular Formula: C15H26O2
Molecular Weight: 238.37 g/mol
| CAS No. | 129673-87-6 |
|---|---|
| Product Name | (3S,4S,6R,7S)-1,10-Bisaboladiene-3,4-diol |
| Molecular Formula | C15H26O2 |
| Molecular Weight | 238.37 g/mol |
| IUPAC Name | 2-methyl-5-(6-methylhept-5-en-2-yl)cyclohex-3-ene-1,2-diol |
| Standard InChI | InChI=1S/C15H26O2/c1-11(2)6-5-7-12(3)13-8-9-15(4,17)14(16)10-13/h6,8-9,12-14,16-17H,5,7,10H2,1-4H3 |
| Standard InChIKey | YRFJMOGROZTYPC-UHFFFAOYSA-N |
| SMILES | CC(CCC=C(C)C)C1CC(C(C=C1)(C)O)O |
| Canonical SMILES | CC(CCC=C(C)C)C1CC(C(C=C1)(C)O)O |
| Appearance | Oil |
| Description | (3S, 4S, 6R, 7S)-1, 10-Bisaboladiene-3, 4-diol belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units (3S, 4S, 6R, 7S)-1, 10-Bisaboladiene-3, 4-diol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (3S, 4S, 6R, 7S)-1, 10-bisaboladiene-3, 4-diol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, (3S, 4S, 6R, 7S)-1, 10-bisaboladiene-3, 4-diol can be found in herbs and spices and turmeric. This makes (3S, 4S, 6R, 7S)-1, 10-bisaboladiene-3, 4-diol a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14633005 |
| Last Modified | Nov 11 2021 |
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